Cas no 2097922-61-5 (1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine)

• Product Name: 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine
• CAS No: 2097922-61-5
• MF: C₁₃H₁₂ClF₃N₄O₂S₂
• MW: 412.838189125061
• CID: 6432218
• PubChem ID: 126853279
• Update Time: 2025-06-14

1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine
• F6549-1494
• AKOS032461416
• 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine
• 2097922-61-5
• 3-[4-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-1,2,5-thiadiazole

• Inchi： 1S/C13H12ClF3N4O2S2/c14-11-2-1-9(7-10(11)13(15,16)17)25(22,23)21-5-3-20(4-6-21)12-8-18-24-19-12/h1-2,7-8H,3-6H2
• InChI Key： ZOGRZJSMZYNQCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)S(N1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 412.0042302g/mol
• Monoisotopic Mass: 412.0042302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Additional information on 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine

Recent Advances in the Study of 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS: 2097922-61-5)

The compound 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS: 2097922-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiadiazole ring and a trifluoromethylbenzenesulfonyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's potential as a modulator of specific biological targets. Preliminary data suggest that 2097922-61-5 exhibits high affinity for certain enzyme systems, particularly those involved in signal transduction pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its binding interactions and predict its efficacy in vivo. These studies have provided valuable insights into the compound's selectivity and potency, paving the way for further development.

In addition to its biological activity, significant efforts have been directed toward optimizing the synthetic route for 2097922-61-5. Recent publications highlight innovative methodologies that improve yield and purity while reducing production costs. For instance, a novel catalytic system has been reported to enhance the efficiency of the sulfonylation step, a critical transformation in the synthesis of this compound. These advancements not only facilitate large-scale production but also ensure the consistency and reproducibility of the material for preclinical and clinical studies.

Pharmacological evaluations of 2097922-61-5 have revealed its potential in treating a range of conditions, including inflammatory diseases and certain types of cancer. In vitro and in vivo studies demonstrate its ability to modulate key inflammatory mediators and inhibit proliferation of cancer cells. Notably, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been a focal point of recent research. Early-stage clinical trials are currently being planned to assess its safety and efficacy in human subjects.

Despite these promising findings, challenges remain in the development of 2097922-61-5 as a therapeutic agent. Issues such as off-target effects and potential toxicity require further investigation. Researchers are also exploring structural modifications to enhance its therapeutic index and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the latest research on 1-4-chloro-3-(trifluoromethyl)benzenesulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS: 2097922-61-5) underscores its potential as a versatile and impactful compound in the field of medicinal chemistry. Continued exploration of its biological activities, synthetic optimization, and therapeutic applications will be critical to realizing its full potential. This briefing provides a comprehensive overview of the current state of research and highlights the exciting opportunities for future investigations.